Cas no 68516-27-8 (1-[3,5-bis(2-hydroxyethyl)-1,3,5-triazinan-1-yl]propan-2-ol)

1-[3,5-bis(2-hydroxyethyl)-1,3,5-triazinan-1-yl]propan-2-ol structure
68516-27-8 structure
Product Name:1-[3,5-bis(2-hydroxyethyl)-1,3,5-triazinan-1-yl]propan-2-ol
CAS No:68516-27-8
MF:C10H23N3O3
MW:233.3079226017
CID:1728762
PubChem ID:109437
Update Time:2025-04-21

1-[3,5-bis(2-hydroxyethyl)-1,3,5-triazinan-1-yl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-[3,5-bis(2-hydroxyethyl)-1,3,5-triazinan-1-yl]propan-2-ol
    • 1,3,5-triazine-1,3,5(2H,4H,6H)-triethanol, alpha~1~-methyl-
    • 1,3,5-Triazine-1,3,5(2H,4H,6H)-triethanol, alpha-methyl-
    • α-Methyl-1,3,5-triazine-1,3,5(2H,4H,6H)-triethanol
    • XBIFZOXZLMRHER-UHFFFAOYSA-N
    • 1,3,5-Triazine-1,3,5(2H,4H,6H)-triethanol, .alpha.-methyl-
    • SCHEMBL16113703
    • 1,3-Di(hydroxyethyl)-5-(beta-hydroxypropyl)hexahydrotriazine
    • DTXSID20887431
    • 68516-27-8
    • Inchi: 1S/C10H23N3O3/c1-10(16)6-13-8-11(2-4-14)7-12(9-13)3-5-15/h10,14-16H,2-9H2,1H3
    • InChI Key: XBIFZOXZLMRHER-UHFFFAOYSA-N
    • SMILES: OC(C)CN1CN(CCO)CN(CCO)C1

Computed Properties

  • Exact Mass: 233.17409
  • Monoisotopic Mass: 233.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 70.4Ų

Experimental Properties

  • PSA: 70.41
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